Cas no 91326-83-9 (1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)-)

91326-83-9 structure
Product name:1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)-
1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)-
- (+)-Dimethyl 2,3-O-Benzylidene-D-Tartrate
- Dimethyl (4S,5S)-2-phenyl-1,3-dioxolane-4,5-dicarboxylate
- (+)-Dimethyl 2,3-O-benzylidene-D-tartrate, >=98.0% (sum of enantiomers, GC)
- SCHEMBL20712075
- Dimethyl 2,3-O-benzylidene-D-tartrate
- (4S,5S)-2-Phenyl-1,3-dioxolane-4,5-dicarboxylic acid dimethyl ester
- 91326-83-9
- DTXSID10352123
- (4S,5S)-dimethyl 2-phenyl-1,3-dioxolane-4,5-dicarboxylate
-
- MDL: MFCD00010199
- Inchi: InChI=1S/C13H14O6/c1-16-11(14)9-10(12(15)17-2)19-13(18-9)8-6-4-3-5-7-8/h3-7,9-10,13H,1-2H3/t9-,10-/m0/s1
- InChI Key: FMSYNRGOFIGJMM-UWVGGRQHSA-N
- SMILES: COC(=O)C1C(OC(O1)C2=CC=CC=C2)C(=O)OC
Computed Properties
- Exact Mass: 266.07903816g/mol
- Monoisotopic Mass: 266.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.364
- Melting Point: 73-75 °C
- Boiling Point: 409.3°C at 760 mmHg
- Flash Point: 158.7°C
- Refractive Index: 1.546
- PSA: 71.06000
- LogP: 0.81520
- Optical Activity: [α]20/D +33±1°, c = 7% in benzene
1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: 22-24/25
- FLUKA BRAND F CODES:10-21
- Storage Condition:2-8°C
1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00110-25g |
1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)- |
91326-83-9 | 25g |
¥4298.0 | 2021-09-04 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 13476-25G-F |
1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)- |
91326-83-9 | ≥98.0% (sum of enantiomers, GC) | 25G |
¥3467.83 | 2022-02-24 |
1,3-Dioxolane-4,5-dicarboxylicacid, 2-phenyl-, 4,5-dimethyl ester, (4S,5S)- Related Literature
-
Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
-
Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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